Cas no 1261788-40-2 (5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester)

• Product Name: 5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester
• CAS No: 1261788-40-2
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4789744
• Update Time: 2023-08-17

5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)11-6-10(7-13(16)8-11)9-2-4-12(5-3-9)15(17,18)19/h2-8H,1H3
• InChI Key： CADGKWQYGOGDQA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3